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Compound of Interest

Compound Name: Propyl pivalate

CAS No.: 5129-35-1

Cat. No.: B1266646 Get Quote

This document serves as an in-depth technical guide on propyl pivalate, designed for

researchers, scientists, and professionals in the field of drug development. It moves beyond a

standard Material Safety Data Sheet (MSDS) to provide a foundational understanding of the

compound's properties, hazards, and handling protocols, grounded in the principles of chemical

causality and laboratory best practices. The objective is to empower scientific professionals to

work with propyl pivalate safely and effectively, fully aware of its chemical nature and potential

applications.

Section 1: Chemical Identity and Physicochemical
Properties
Propyl pivalate, systematically known as propyl 2,2-dimethylpropanoate, is the ester formed

from pivalic acid and n-propanol.[1] Its most notable structural feature is the sterically hindered

tert-butyl group attached to the carbonyl carbon. This bulkiness is not merely a structural

curiosity; it is the primary determinant of the compound's chemical reactivity and stability,

particularly its marked resistance to hydrolysis compared to less hindered esters.[2] This

stability is a key attribute leveraged in advanced organic synthesis and pharmaceutical

development.

A summary of its core physicochemical properties is presented below. Understanding these

parameters is the first step in designing safe experimental and storage protocols.
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Property Value Source

IUPAC Name propyl 2,2-dimethylpropanoate PubChem[1]

Synonyms
n-Propyl pivalate, Pivalic acid

propyl ester
PubChem[1]

CAS Number 5129-35-1 PubChem[1]

Molecular Formula C₈H₁₆O₂ PubChem[1]

Molecular Weight 144.21 g/mol PubChem[1]

Appearance Colorless liquid (presumed) General Ester Properties

Topological Polar Surface Area 26.3 Å² PubChem

Structural Representation
The chemical structure of propyl pivalate is fundamental to understanding its behavior.

Caption: Chemical structure of propyl pivalate (C₈H₁₆O₂).

Section 2: GHS Hazard Identification and
Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), propyl pivalate is classified as a hazardous substance.[1] The identified hazards

necessitate rigorous adherence to safety protocols to mitigate risks of fire, and skin, eye, and

respiratory irritation.
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GHS Classification Hazard Class Hazard Code Hazard Statement

Physical Hazard Flammable liquids H226
Flammable liquid and

vapor

Health Hazard
Skin

corrosion/irritation
H315 Causes skin irritation

Health Hazard
Serious eye

damage/eye irritation
H319

Causes serious eye

irritation

Health Hazard

Specific target organ

toxicity — single

exposure

H335
May cause respiratory

irritation

Source: ECHA C&L Inventory[1]

GHS Pictograms:

Flame (GHS02): Represents the flammable hazard (H226).

Exclamation Mark (GHS07): Represents skin irritation (H315), eye irritation (H319), and

respiratory irritation (H335).

Understanding these classifications is non-negotiable for anyone handling this chemical. The

flammability dictates storage and handling environments, while the health hazards determine

the required level of personal protective equipment (PPE).

Section 3: Protocols for Safe Handling and Storage
The hazards identified in Section 2 directly inform the required procedures for handling and

storage. The primary goals are to prevent ignition of flammable vapors and to avoid personal

contact.

Handling Protocols
Work Area: All work must be conducted in a well-ventilated area, preferably within a certified

chemical fume hood to manage vapor inhalation risks (H335).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/n-Propyl-pivalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ignition Source Control: Propyl pivalate is a flammable liquid.[1] Keep the compound away

from all sources of ignition, including open flames, hot surfaces, and sparks.[3][4] "No

smoking" policies must be strictly enforced in the vicinity.[5]

Electrostatic Discharge: Take precautionary measures against static discharge, which can

ignite flammable vapors.[5][6] Ensure that all containers and receiving equipment are

properly grounded and bonded.[6] Use non-sparking tools for all operations involving the

transfer of this material.[7]

Personal Contact: Avoid all direct contact with the skin and eyes.[6] Do not breathe vapors or

mists.[6][8]

Storage Protocols
Container: Store in the original, tightly sealed container to prevent the escape of vapors and

contamination.[6][8][9]

Location: Keep containers in a cool, dry, and well-ventilated place.[3][7][9] The storage area

should be designated for flammable liquids.

Incompatible Materials: Store away from incompatible materials, particularly strong oxidizing

agents, acids, and bases, which could initiate a hazardous reaction.[9]

Integrity: Regularly inspect containers for leaks or damage.[9]
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Preparation Phase

Handling Phase

Post-Handling Phase

Review MSDS & SOPs

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Fume Hood Operation
& Clear of Ignition Sources

Ground/Bond Container
and Receiving Equipment

Transfer Chemical
(Use Non-Sparking Tools)

Securely Seal All Containers
Immediately After Use

Decontaminate Work Area

Dispose of Waste in
Labeled Flammable Waste Container

Remove PPE and
Wash Hands Thoroughly
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Exposure Event Occurs

What is the route of exposure?

Inhalation

 Inhalation 

Skin Contact

 Skin 

Eye Contact

 Eyes 

Ingestion

 Ingestion 

Move to Fresh Air Remove Contaminated Clothing
Flush Eyes with Water

for 15 minutes
Rinse Mouth with Water

DO NOT Induce Vomiting

Seek Medical Attention
if symptoms persist

Wash Area with
Soap and Water

Seek Medical Attention
for severe irritation

Seek Immediate
Medical Attention

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision tree for first-aid response to propyl pivalate exposure.

Section 6: Synthesis and Chemical Reactivity
Laboratory Synthesis
A standard and efficient method for preparing propyl pivalate is through Fischer-Speier

esterification. This acid-catalyzed reaction involves refluxing pivalic acid with n-propanol in the

presence of a strong acid catalyst, such as sulfuric acid or phosphoric acid. [10] Reaction:

(CH₃)₃CCOOH + CH₃CH₂CH₂OH ⇌ (CH₃)₃CCOOCH₂CH₂CH₃ + H₂O (in the presence of H⁺)
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The equilibrium is typically driven towards the product (the ester) by removing water as it is

formed, often using a Dean-Stark apparatus.

Key Reactivity Insights
The defining characteristic of the pivalate ester is its exceptional stability towards hydrolysis.

The steric hindrance provided by the large tert-butyl group effectively shields the electrophilic

carbonyl carbon from nucleophilic attack by water or hydroxide ions. [2]This makes the pivaloyl

(Piv) group an excellent choice as a robust protecting group for alcohols in complex multi-step

organic syntheses. [2]It can withstand a wide range of reaction conditions that would cleave

simpler esters like acetates or benzoates.

Section 7: Relevance and Applications in Drug
Development
The unique properties of the pivalate moiety, especially its steric bulk and hydrolytic stability,

are of significant interest to drug development professionals.

Prodrug Design: The pivalate ester can be used as a promoiety in prodrug design. A

therapeutically active compound containing a hydroxyl group can be esterified with pivalic

acid. This modification can enhance the parent drug's lipophilicity, which may improve its

absorption, distribution, metabolism, and excretion (ADME) profile. For instance, increased

lipophilicity can facilitate passage through cell membranes or the blood-brain barrier.

Controlled Release: Once absorbed, the pivalate prodrug must be cleaved by esterase

enzymes in the body to release the active parent drug. While pivalate esters are resistant to

simple chemical hydrolysis, they can be slowly cleaved enzymatically. This slow cleavage

can prolong the drug's duration of action, reducing dosing frequency and improving patient

compliance. [11]The design of such a system requires a careful balance; the prodrug must

be stable enough to reach its target but labile enough to be cleaved at a therapeutically

effective rate.

The use of propyl pivalate itself is less common than the incorporation of the pivaloyl group

onto a more complex drug molecule. However, studying simple pivalate esters like propyl
pivalate provides crucial baseline data on the stability, reactivity, and metabolic fate of this

important functional group, informing more complex drug design strategies. [12][13]
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Conclusion
Propyl pivalate is a valuable chemical for synthetic and research applications, but its handling

demands a comprehensive understanding of its hazards. It is a flammable liquid that can cause

significant skin, eye, and respiratory irritation. Strict adherence to protocols for handling,

storage, and personal protection is paramount to ensuring laboratory safety. For drug

development professionals, the pivalate functional group offers a strategic tool for creating

robust protecting groups and designing effective prodrugs. By respecting its properties and

adhering to the principles outlined in this guide, researchers can utilize this compound with

confidence and safety.

References
Carl ROTH GmbH + Co. KG.
National Center for Biotechnology Information.
Sigma-Aldrich.
Sigma-Aldrich.
Spectrum Chemical.
Sarchem Labs. Safety Guidelines for Handling Polyvinyl Alcohol in Industries.
Santa Cruz Biotechnology.
M&U International.
Fisher Scientific.
The Good Scents Company.
ChemicalBook.
Organic Chemistry Portal.
Wikipedia. Pivalic acid.
Cornell University. First Aid for Pesticide Poisoning.
ChemCert Australia. Pesticide First Aid Procedures.
International Journal of Pharmaceutical Sciences. Pro-Drug Development.
Shanghai Linger Chemical Co., Ltd.
MDPI. Research in the Field of Drug Design and Development.
PubMed Central.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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